Cas no 1805550-86-0 (Ethyl 2-bromo-4-cyano-3-(hydroxymethyl)phenylacetate)

• Product Name: Ethyl 2-bromo-4-cyano-3-(hydroxymethyl)phenylacetate
• CAS No: 1805550-86-0
• MF: C₁₂H₁₂BrNO₃
• MW: 298.13258266449
• CID: 4963658
• Update Time: 2025-06-09

Ethyl 2-bromo-4-cyano-3-(hydroxymethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-4-cyano-3-(hydroxymethyl)phenylacetate

• Inchi： 1S/C12H12BrNO3/c1-2-17-11(16)5-8-3-4-9(6-14)10(7-15)12(8)13/h3-4,15H,2,5,7H2,1H3
• InChI Key： FTGSPIIYSNPVBQ-UHFFFAOYSA-N
• SMILES： BrC1C(CO)=C(C#N)C=CC=1CC(=O)OCC

Computed Properties

• Exact Mass: 297.00006 g/mol
• Monoisotopic Mass: 297.00006 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 70.3
• Molecular Weight: 298.13

Additional information on Ethyl 2-bromo-4-cyano-3-(hydroxymethyl)phenylacetate

Comprehensive Analysis of Ethyl 2-bromo-4-cyano-3-(hydroxymethyl)phenylacetate (CAS No. 1805550-86-0)

Ethyl 2-bromo-4-cyano-3-(hydroxymethyl)phenylacetate (CAS No. 1805550-86-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its unique bromo, cyano, and hydroxymethyl functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, C12H12BrNO3, offers a balance of reactivity and stability, making it valuable for constructing complex molecules. Researchers often explore its potential in drug discovery, particularly for modifying pharmacokinetic properties or enhancing target specificity.

The compound’s synthetic applications align with current trends in green chemistry and sustainable synthesis. As industries prioritize eco-friendly methodologies, Ethyl 2-bromo-4-cyano-3-(hydroxymethyl)phenylacetate is studied for its compatibility with catalytic processes and solvent-free reactions. A frequent query in scientific forums revolves around its optimized purification techniques, with chromatography and recrystallization being common approaches. Additionally, its role in heterocyclic compound synthesis—a hotspot in AI-driven drug design—highlights its relevance in modern R&D.

From a structural-activity relationship (SAR) perspective, the hydroxymethyl moiety enhances solubility, while the bromo and cyano groups facilitate selective cross-coupling reactions. This duality addresses frequent search terms like "how to improve bioavailability in lead compounds" or "strategies for functional group interconversion." Notably, the compound’s stability under ambient conditions makes it a practical choice for industrial-scale applications, a topic often discussed in process chemistry circles.

Emerging studies also investigate its utility in material science, particularly in designing photoactive polymers or organic semiconductors. Such interdisciplinary applications resonate with searches for "advanced organic electronic materials" and "small-molecule precursors for OLEDs." Analytical characterization via NMR, HPLC, and mass spectrometry further ensures quality control, a critical concern for laboratories adhering to GMP standards.

In summary, Ethyl 2-bromo-4-cyano-3-(hydroxymethyl)phenylacetate (CAS No. 1805550-86-0) exemplifies the intersection of innovation and practicality in chemical synthesis. Its adaptability to high-throughput screening and computational modeling positions it as a key player in addressing contemporary challenges like precision medicine and renewable energy materials. For researchers seeking reliable intermediates with multifunctional potential, this compound remains a compelling subject of study.